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Compound of Interest

Compound Name: 2-Fluorobenzyl bromide

Cat. No.: B110825 Get Quote

Technical Support Center: 2-Fluorobenzyl
Bromide
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the best practices for handling the lachrymatory compound 2-
Fluorobenzyl bromide.

Frequently Asked Questions (FAQs)
Q1: What is 2-Fluorobenzyl bromide and what are its primary hazards?

A1: 2-Fluorobenzyl bromide (CAS No. 446-48-0) is a chemical intermediate widely used in

the synthesis of pharmaceuticals and other organic compounds.[1][2] It is a combustible liquid

and is classified as a hazardous chemical that can cause severe skin burns and eye damage.

[3] As a lachrymatory agent, it can cause irritation, a burning sensation, tearing, and

inflammation of the eyes.[4] Inhalation may lead to respiratory tract irritation and potentially

delayed pulmonary edema.[4]

Q2: What are the immediate first aid procedures in case of exposure?

A2: Immediate medical attention is required for any type of exposure.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Do not allow the victim to rub their eyes.[4]
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Skin Contact: Remove all contaminated clothing and shoes at once. Wash the affected skin

area with soap and plenty of water for at least 15 minutes.[3][4]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If the person is not breathing, provide artificial respiration, but avoid mouth-to-mouth

resuscitation.[3][4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse

their mouth and drink 2-4 cupfuls of milk or water.[3][4]

Q3: What personal protective equipment (PPE) is mandatory when handling 2-Fluorobenzyl
bromide?

A3: A comprehensive selection of PPE is crucial for safety. This includes:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[3][4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent any skin

exposure.[3][4]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation is experienced.[3] All respiratory

protection programs must comply with OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149.[3][4]

Q4: How should 2-Fluorobenzyl bromide be stored?

A4: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]

[4] It should be kept away from incompatible substances such as oxidizing agents, bases,

alcohols, amines, and moisture.[4] The storage area should be designated for corrosive

materials and may require an inert atmosphere.[3]

Q5: What is the correct procedure for cleaning up a spill?

A5: In the event of a spill, first, remove all sources of ignition.[4] Absorb the spill with an inert

material like dry sand or earth and then place it into a chemical waste container using a spark-
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proof tool.[4] Ensure there is adequate ventilation. Do not allow the chemical to enter

waterways.[4]
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Issue Possible Cause Solution

Eye Irritation/Tearing During

Experiment

Inadequate ventilation or

improper use of fume hood.

Immediately cease work and

move to a well-ventilated area.

Ensure the fume hood is

functioning correctly and that

the sash is at the appropriate

height. Re-evaluate your

experimental setup to minimize

vapor release.

Skin Irritation or Redness

Accidental contact with the

chemical due to improper

glove use or a small spill.

Immediately remove

contaminated gloves and wash

the affected area thoroughly

with soap and water for at

least 15 minutes.[4] Inspect

gloves for any signs of

degradation or tears before

each use.

Unusual Odor Detected in the

Lab

A possible leak from a storage

container or experimental

apparatus.

Evacuate the immediate area.

If safe to do so, check for any

open or improperly sealed

containers. Work in a well-

ventilated area and use a fume

hood to inspect equipment for

leaks.

Material Turns a Darker Brown

Color

Exposure to moisture or air

over time.

While a slight color change

may not affect all reactions,

significant darkening could

indicate decomposition. It is

recommended to use fresh

material for sensitive

applications. Store under an

inert atmosphere to minimize

degradation.[3]
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Quantitative Data Summary
Property Value Reference

Molecular Formula C7H6BrF [4]

Molecular Weight 189.02 g/mol [4]

Appearance Clear light brown liquid [4]

Boiling Point 84-85 °C @ 15 mm Hg [1]

Density 1.567 g/mL at 25 °C [1]

Flash Point 82 °C (179.6 °F) [4]

Refractive Index n20/D 1.552 [1]
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Experimental Workflow for Handling 2-Fluorobenzyl Bromide

Preparation

Handling

Cleanup

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Fume Hood and Equipment

Transfer Reagent

Perform Reaction

Quench Reaction

Decontaminate Glassware

Dispose of Waste Properly

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: A typical experimental workflow for safely handling 2-Fluorobenzyl bromide.
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First Aid Procedure for 2-Fluorobenzyl Bromide Exposure

Inhalation Skin Contact Eye Contact

Ingestion

Exposure Occurs

Remove from Exposure SourceRinse Mouth

Call for Immediate Medical Assistance Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water for 15 min

Administer Oxygen if Needed Wash with Soap and Water for 15 min

Drink Water or Milk

Do NOT Induce Vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Best practices for handling lachrymatory 2-Fluorobenzyl
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110825#best-practices-for-handling-lachrymatory-2-
fluorobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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